(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-methylthiophen-2-yl)methanone

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C13H15F2NOS/c1-9-6-10(18-7-9)11(17)16-4-2-12(3-5-16)8-13(12,14)15/h6-7H,2-5,8H2,1H3
• InChI Key: JYLANSWXJRJIKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C13H15F2NOS
• Molecular Weight: 271.33 g/mol

Description

(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-methylthiophen-2-yl)methanone is a novel compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have focused on synthesizing novel compounds with unique structural features, such as spirocyclic and azaspiro configurations, due to their interesting chemical properties and potential applications. For example, the synthesis of 1,4-Dioxaspiro[4.4] and 1,4-Dioxaspiro[4.5] novel compounds from oleic acid has been explored, highlighting the potential for developing biolubricants with desirable physicochemical properties (Kurniawan et al., 2017). Similarly, the synthesis of poly(arylene ether sulfone) bearing multiple benzyl-type quaternary ammonium pendants from a new difluoro aromatic ketone monomer showcases applications in conductivity and membrane stability (Shi et al., 2017).

Pharmaceutical Research

Compounds with azaspiro and difluoro methanone groups have been studied for their potential in drug development, particularly as HIV entry inhibitors. The detailed mechanism of action of such compounds, leveraging the CCR5 receptor to block HIV-1 entry, is an area of active research (Watson et al., 2005). This highlights the compound's relevance in designing therapies against viral infections.

Materials Science and Electronic Applications

The development of novel materials for electronic applications, such as memory devices, has benefited from research into compounds with unique electronic properties. For instance, the design and synthesis of ferrocene-terminated hyperbranched polyimide demonstrate how specific structural motifs can be leveraged for nonvolatile memory devices, indicating the potential of (1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-methylthiophen-2-yl)methanone in similar applications (Tan et al., 2017).